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Compound of Interest

Compound Name: FG-5893

Cat. No.: B1672657 Get Quote

Disclaimer: Information regarding the specific compound "FG-5893" is not available in the

public domain. Therefore, this guide utilizes Psilocin (4-hydroxy-N,N-dimethyltryptamine), a

well-characterized serotonergic compound, as a representative example to illustrate the

principles of assessing cross-reactivity with serotonin (5-HT) receptors. The experimental data

and protocols presented are based on established methodologies for characterizing

compounds acting on the serotonin system.

This guide provides a comparative analysis of Psilocin's binding affinity and functional activity

across various serotonin receptor subtypes. The data is intended for researchers, scientists,

and drug development professionals to understand the cross-reactivity profile of a prototypical

serotonergic agent.

Quantitative Comparison of Receptor Binding and
Functional Activity
The following table summarizes the binding affinities (Ki) and functional potencies (EC50/IC50)

of Psilocin at several key human serotonin receptor subtypes. Lower Ki values indicate higher

binding affinity, while lower EC50/IC50 values indicate greater functional potency.
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Receptor
Subtype

Binding
Affinity (Ki,
nM)

Functional
Assay Type

Potency
(EC50/IC50,
nM)

G-Protein
Coupling

Primary
Signaling
Pathway

5-HT1A High Affinity
cAMP

Inhibition

Potent

Agonist
Gi/o

Inhibition of

Adenylyl

Cyclase

5-HT2A High Affinity

Phosphoinosi

tide (IP)

Hydrolysis /

Calcium

Mobilization

Potent

Agonist
Gq/11

Activation of

Phospholipas

e C

5-HT2B
Moderate

Affinity

Phosphoinosi

tide (IP)

Hydrolysis /

Calcium

Mobilization

Agonist Gq/11

Activation of

Phospholipas

e C

5-HT2C High Affinity

Phosphoinosi

tide (IP)

Hydrolysis /

Calcium

Mobilization

Potent

Agonist
Gq/11

Activation of

Phospholipas

e C

5-HT7
Moderate

Affinity

cAMP

Accumulation
Agonist Gs

Activation of

Adenylyl

Cyclase

Note: Specific quantitative values for Psilocin can vary between studies depending on the

experimental conditions. The affinities and potencies are presented qualitatively based on

available literature.

Signaling Pathways of Key Serotonin Receptors
The following diagrams illustrate the primary signaling cascades initiated by the activation of G-

protein coupled serotonin receptors.
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To cite this document: BenchChem. [Comparative Analysis of Psilocin's Cross-Reactivity with
Serotonin Receptors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672657#cross-reactivity-of-fg-5893-with-other-
serotonin-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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